![molecular formula C18H20F2N4O B2720691 1-(2,6-Difluorophenyl)-3-((1-(pyridin-2-yl)piperidin-4-yl)methyl)urea CAS No. 1324240-99-4](/img/structure/B2720691.png)
1-(2,6-Difluorophenyl)-3-((1-(pyridin-2-yl)piperidin-4-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,6-Difluorophenyl)-3-((1-(pyridin-2-yl)piperidin-4-yl)methyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. This compound is also known as DFP-10917 and is a type of urea-based inhibitor. The aim of
Scientific Research Applications
Metabolic Profiling and Elimination
L-735,524, chemically related to the compound , demonstrates its significance in HIV-1 protease inhibition, showcasing its potential in antiviral therapy research. The metabolic pathways identified through clinical studies, including glucuronidation and N-depyridomethylation, highlight the compound's biotransformation and elimination processes, underscoring the intricate metabolic interactions and potential for therapeutic applications beyond HIV treatment. These findings suggest a broader relevance in understanding drug metabolism and designing more effective therapeutic agents (Balani et al., 1995).
Neurotoxicity Insights from Structural Analogs
The case of parkinsonism induced by a structural analog highlights the critical need for comprehensive toxicological profiling of compounds, including "1-(2,6-Difluorophenyl)-3-((1-(pyridin-2-yl)piperidin-4-yl)methyl)urea". Such incidents underscore the importance of understanding the neurotoxic potential of chemical compounds, especially those structurally related to known neurotoxic agents. This knowledge is vital for the development of safer therapeutic agents and for informing regulatory guidelines to prevent adverse health outcomes (Langston et al., 1983).
Glycogen Formation Pathways
Research into the metabolic pathways of glucose, involving compounds like diflunisal which shares similarities in metabolic transformation processes with the compound , provides valuable insights into the complex biochemical pathways governing energy storage and utilization in humans. Such studies are foundational for developing therapeutic strategies targeting metabolic disorders and enhancing our understanding of human physiology (Magnusson et al., 1987).
Environmental and Health Impacts of Chemical Exposure
Examination of the health effects associated with exposure to per- and poly-fluoroalkyl substances (PFASs) and their metabolites offers critical insights into the environmental and health impacts of chemical exposure. These studies reveal the potential for widespread exposure to hazardous chemicals, including those structurally related to "this compound", through environmental contamination. Understanding the pathways of exposure and the resultant health effects is essential for developing effective public health interventions and regulatory policies to mitigate the risks associated with chemical exposure (Ji et al., 2021).
properties
IUPAC Name |
1-(2,6-difluorophenyl)-3-[(1-pyridin-2-ylpiperidin-4-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F2N4O/c19-14-4-3-5-15(20)17(14)23-18(25)22-12-13-7-10-24(11-8-13)16-6-1-2-9-21-16/h1-6,9,13H,7-8,10-12H2,(H2,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDUPXJDYMQEKIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)NC2=C(C=CC=C2F)F)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.